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Compound of Interest

Compound Name: 1,1"-Sulfonyldiimidazole

Cat. No.: B1293689

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet
(MSDS) information for 1,1'-Sulfonyldiimidazole (SDI). The following sections detail the
physical and chemical properties, hazard classifications, personal protective equipment, and
emergency procedures necessary for the safe use of this versatile sulfonylating agent in a
research and development setting.

Core Safety and Property Data

1,1'-Sulfonyldiimidazole is a light cream-colored crystalline powder.[1] It is a valuable reagent
in organic synthesis, particularly for the preparation of N-sulfonyl derivatives and as a building
block in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals.[2]
However, its reactivity also necessitates careful handling and adherence to strict safety
protocols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,1'-Sulfonyldiimidazole is
presented in Table 1. This data is essential for proper storage and handling. The compound is
moisture-sensitive and should be stored in a tightly closed container under an inert atmosphere
at room temperature.[3]
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Property Value Reference
CAS Number 7189-69-7 [1][4]
Molecular Formula CeHeN402S [31[4]
Molecular Weight 198.20 g/mol [4]

Light cream crystalline powder

Appearance / White to pale yellow crystal [1]
powder
Melting Point 135-137 °C [1]

Room temperature, under inert
Storage Temperature
atmosphere

Stability Moisture sensitive [3]

Hazard Identification and Classification

1,1'-Sulfonyldiimidazole is classified as a hazardous substance. The GHS hazard statements
and classifications are summarized in Table 2. It is crucial to understand these hazards to
implement appropriate safety measures. The compound is known to cause skin and serious
eye irritation, and may cause respiratory irritation.[5][6]

Hazard L.

L Code Description Reference
Classification
Skin o

) o H315 Causes skin irritation [5][6]
Corrosion/Irritation
Serious Eye Causes serious eye

o H319 o [51[6]

Damage/Eye Irritation irritation

Specific target organ )
May cause respiratory

toxicity — single H335 T [5][6]
irritation

exposure

Signal Word Warning
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 1,1'-
Sulfonyldiimidazole. Table 3 outlines the recommended PPE.

Protection Type Specification Reference

Eye/Face Protection Tight sealing safety goggles [3]

i ] Protective gloves and clothing
Skin Protection )
to prevent skin exposure

NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust
Respiratory Protection ) o [3]
mask) if exposure limits are
exceeded or irritation is

experienced.

Storage Conditions

Store 1,1'-Sulfonyldiimidazole in a tightly closed container in a cool, dry, and well-ventilated
area.[7] The compound is moisture-sensitive and should be stored under an inert atmosphere.
[3] Keep away from incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[3][7]

Emergency Procedures

In the event of an emergency, follow the established protocols for first aid and accidental
release.

First-Aid Measures

A general workflow for first aid after exposure to 1,1'-Sulfonyldiimidazole is illustrated below.
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Exposure Route

Move to fresh air. b Rinse mouth with water.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Accidental Release Measures

In case of a spill, it is important to follow a structured clean-up procedure to minimize exposure

and environmental contamination.
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Evacuate personnel to safe areas.

:

Ensure adequate ventilation.

:

Wear appropriate personal protective equipment.

:

Sweep up and shovel.

:

Keep in suitable, closed containers for disposal.

:

Clean the affected area.

:

Dispose of as hazardous waste.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 1,1'-Sulfonyldiimidazole.
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Experimental Protocols

Detailed experimental protocols for the determination of toxicological and other safety-related
properties of 1,1'-Sulfonyldiimidazole are not readily available in the public domain. The data
presented in this guide is based on information provided in Material Safety Data Sheets from
various chemical suppliers. Researchers are advised to consult the specific MSDS provided
with their product and to conduct a thorough risk assessment before use.

Conclusion

1,1'-Sulfonyldiimidazole is a valuable chemical reagent with important applications in
research and development. However, its hazardous properties necessitate a thorough
understanding of its safety and handling requirements. By adhering to the guidelines outlined in
this technical guide, researchers can minimize risks and ensure a safe working environment.
Always consult the most up-to-date Material Safety Data Sheet from your supplier for the most
current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293689#1-1-sulfonyldiimidazole-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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